Cas no 278798-17-7 (1-methyl-4-(1H-pyrazol-4-yl)Piperidine)

• Product Name: 1-methyl-4-(1H-pyrazol-4-yl)Piperidine
• CAS No: 278798-17-7
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• CID: 2111877
• PubChem ID: 83404347
• Update Time: 2025-06-10

1-methyl-4-(1H-pyrazol-4-yl)Piperidine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(1H-pyrazol-4-yl)Piperidine
• CID 83404347
• Piperidine, 1-methyl-4-(1H-pyrazol-4-yl)-

• Inchi： 1S/C9H15N3/c1-12-4-2-8(3-5-12)9-6-10-11-7-9/h6-8H,2-5H2,1H3,(H,10,11)
• InChI Key： QLMDWQSNSITIKU-UHFFFAOYSA-N
• SMILES： N1(C)CCC(C2C=NNC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 141
• Topological Polar Surface Area: 31.9

Experimental Properties

• Density: 1.078±0.06 g/cm3(Predicted)
• Boiling Point: 310.5±35.0 °C(Predicted)
• pka: 14.60±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-methyl-4-(1H-pyrazol-4-yl)Piperidine

Comprehensive Overview of 1-methyl-4-(1H-pyrazol-4-yl)Piperidine (CAS No. 278798-17-7): Properties, Applications, and Research Insights

1-methyl-4-(1H-pyrazol-4-yl)Piperidine (CAS No. 278798-17-7) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine ring with a pyrazole moiety, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor scaffold or GPCR modulator, aligning with current trends in targeted therapy development.

The growing demand for small molecule therapeutics has propelled studies on 1-methyl-4-(1H-pyrazol-4-yl)Piperidine derivatives. Recent literature highlights its role in designing neuroprotective agents and metabolic disorder treatments, addressing prevalent health concerns like neurodegenerative diseases and diabetes. Its hydrogen bond acceptor/donor properties and balanced lipophilicity (LogP ~2.1) make it particularly valuable for optimizing blood-brain barrier penetration – a hot topic in CNS drug development forums.

From a synthetic chemistry perspective, CAS 278798-17-7 exemplifies modern fragment-based drug design principles. The piperidine-pyrazole core allows diverse functionalization at three strategic positions, enabling rapid generation of structure-activity relationship (SAR) libraries. This aligns with industry needs for high-throughput screening compatible compounds, as evidenced by its inclusion in several commercial screening libraries for academic and industrial researchers.

Material scientists have explored 1-methyl-4-(1H-pyrazol-4-yl)Piperidine derivatives as organic semiconductors precursors, capitalizing on the conjugated system's electron transport properties. This application taps into the booming flexible electronics market, where researchers seek novel solution-processable materials for OLEDs and organic photovoltaics. The compound's thermal stability (decomposition >250°C) makes it suitable for vacuum deposition processes.

Analytical characterization of 278798-17-7 reveals distinctive spectral signatures: 1H NMR shows characteristic peaks at 7.85 ppm (pyrazole-H) and 2.75 ppm (N-methyl), while LC-MS typically displays a [M+H]+ peak at m/z 166. These features facilitate quality control during scale-up, crucial for GMP-compliant synthesis – a frequent search term among process chemists optimizing production routes.

Environmental and safety studies indicate that 1-methyl-4-(1H-pyrazol-4-yl)Piperidine exhibits favorable green chemistry metrics compared to traditional aromatic amines. Its biodegradability potential (estimated BOD28 >60%) and low ecotoxicity profile resonate with the pharmaceutical industry's push toward sustainable API manufacturing. These attributes are increasingly important in regulatory submissions and ESG reporting frameworks.

The compound's crystalline form (typically monoclinic, P21/c space group) has been characterized by X-ray diffraction, revealing interesting molecular packing patterns that influence solubility. This crystallographic data supports the development of co-crystals and salts to modify physicochemical properties – a trending approach in formulation science to enhance drug bioavailability.

Patent analysis shows growing IP activity around piperidine-pyrazole hybrids, with CAS 278798-17-7 appearing in 18+ patent families since 2015. Major applications span oncological targets (particularly checkpoint kinase inhibitors) and anti-inflammatory agents (notably PDE4 inhibitors). This IP landscape reflects the compound's relevance in addressing unmet medical needs, a key driver of pharmaceutical innovation.

In computational chemistry, 1-methyl-4-(1H-pyrazol-4-yl)Piperidine serves as a valuable molecular building block for virtual screening campaigns. Its RO5-compliant properties (MW 165.2, HBD=1, HBA=2) and 3D conformational flexibility make it ideal for pharmacophore modeling, especially in fragment-based drug discovery workflows that dominate modern AI-assisted drug design platforms.

The global market for pharmaceutical intermediates containing pyrazole and piperidine motifs is projected to grow at 6.8% CAGR through 2030, with 278798-17-7 positioned as a key material. Supply chain analyses indicate increasing demand from CDMOs in Asia-Pacific regions, reflecting broader shifts in small molecule API production geography. Quality specifications typically require ≥98% purity by HPLC, with strict controls on genotoxic impurities.